Cas no 1804350-42-2 (2-(Chloromethyl)-5-iodo-6-nitro-3-(trifluoromethoxy)pyridine)
2-(Chloromethyl)-5-iodo-6-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Chloromethyl)-5-iodo-6-nitro-3-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7H3ClF3IN2O3/c8-2-4-5(17-7(9,10)11)1-3(12)6(13-4)14(15)16/h1H,2H2
- InChI Key: SESCKFBLSPPZQA-UHFFFAOYSA-N
- SMILES: IC1=C([N+](=O)[O-])N=C(CCl)C(=C1)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 289
- XLogP3: 3.3
- Topological Polar Surface Area: 67.9
2-(Chloromethyl)-5-iodo-6-nitro-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029089998-1g |
2-(Chloromethyl)-5-iodo-6-nitro-3-(trifluoromethoxy)pyridine |
1804350-42-2 | 97% | 1g |
$1,519.80 | 2022-04-02 |
2-(Chloromethyl)-5-iodo-6-nitro-3-(trifluoromethoxy)pyridine Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 2-(Chloromethyl)-5-iodo-6-nitro-3-(trifluoromethoxy)pyridine
Comprehensive Overview of 2-(Chloromethyl)-5-iodo-6-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804350-42-2)
2-(Chloromethyl)-5-iodo-6-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804350-42-2) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, iodo, nitro, and trifluoromethoxy functional groups, make it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics and targeted inhibitors.
The compound's pyridine core is a common scaffold in medicinal chemistry, often associated with bioactivity and metabolic stability. The presence of an iodo substituent at the 5-position and a nitro group at the 6-position enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. These reactions are critical for constructing biaryl structures, a key motif in many FDA-approved drugs. Meanwhile, the trifluoromethoxy group contributes to lipophilicity and bioavailability, addressing modern challenges in drug solubility and membrane permeability.
In agrochemical applications, 2-(Chloromethyl)-5-iodo-6-nitro-3-(trifluoromethoxy)pyridine serves as a precursor for developing crop protection agents. With the global push toward sustainable agriculture, researchers are exploring its derivatives for pest resistance and herbicidal activity. The compound's halogenated and nitro-functionalized structure aligns with trends in green chemistry, as it can be tailored to minimize environmental persistence while maintaining efficacy.
From a synthetic chemistry perspective, the compound's chloromethyl group offers a handle for further functionalization, such as nucleophilic substitution or cyclization reactions. This flexibility is invaluable in high-throughput screening libraries, where rapid diversification of core structures is essential. Recent publications highlight its use in fragment-based drug design, a strategy gaining traction in precision medicine initiatives.
Analytical characterization of CAS No. 1804350-42-2 typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure purity and structural integrity, which are critical for regulatory compliance in GMP synthesis. The compound's stability under various pH conditions also makes it suitable for formulation studies, particularly in oral drug delivery systems.
Market trends indicate growing interest in halogenated pyridines, driven by their role in kinase inhibitors and antiviral drugs. As pharmaceutical companies invest in RNA-targeting therapies, derivatives of this compound may find applications in antisense oligonucleotide prodrugs. Additionally, its nitroaromatic properties are being studied for photoaffinity labeling, a technique pivotal in proteomics research.
Environmental and safety assessments of 2-(Chloromethyl)-5-iodo-6-nitro-3-(trifluoromethoxy)pyridine emphasize proper handling protocols to mitigate risks associated with reactive intermediates. While not classified as hazardous under standard guidelines, its synthesis requires expertise in air-sensitive techniques and waste management—topics frequently searched by industrial chemists.
In conclusion, CAS No. 1804350-42-2 represents a multifaceted building block with broad utility across life sciences. Its integration into AI-driven molecular design platforms and combinatorial chemistry workflows underscores its relevance in contemporary research. As the scientific community prioritizes structure-activity relationships and scalable synthesis, this compound will likely remain a focal point for innovation.
1804350-42-2 (2-(Chloromethyl)-5-iodo-6-nitro-3-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)